Cas no 1236256-57-7 (N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride)

N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride is a chemically synthesized compound featuring a tetrahydro-2H-pyran-4-ylmethyl group linked to a piperidinecarboxamide core, with hydrochloride salt formation enhancing stability and solubility. This structure offers versatility in pharmaceutical and organic synthesis applications, particularly as an intermediate in drug discovery. The presence of both pyran and piperidine moieties contributes to its potential as a scaffold for bioactive molecules, with possible applications in central nervous system (CNS) targeting or receptor modulation. The hydrochloride form ensures improved handling and compatibility with aqueous systems, making it suitable for further derivatization or formulation studies. Its well-defined molecular architecture supports precise structural modifications for research and development purposes.
N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride structure
1236256-57-7 structure
Product Name:N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride
CAS No:1236256-57-7
MF:C12H23ClN2O2
MW:262.776222467422
CID:4689853
Update Time:2025-06-10

N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-2-PIPERIDINECARBOXAMIDE HYDROCHLORIDE
    • N-((Tetrahydro-2H-pyran-4-yl)methyl)piperidine-2-carboxamide hydrochloride
    • N-(oxan-4-ylmethyl)piperidine-2-carboxamide hydrochloride
    • N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride
    • Inchi: 1S/C12H22N2O2.ClH/c15-12(11-3-1-2-6-13-11)14-9-10-4-7-16-8-5-10;/h10-11,13H,1-9H2,(H,14,15);1H
    • InChI Key: VDKDSVLQTWWQCL-UHFFFAOYSA-N
    • SMILES: Cl.O1CCC(CNC(C2CCCCN2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Topological Polar Surface Area: 50.4

N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N046495-125mg
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$ 230.00 2022-06-03
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N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride Related Literature

Additional information on N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride

Introduction to N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride (CAS No: 1236256-57-7)

N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride, identified by its CAS number 1236256-57-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug development. The presence of a piperidine ring and a tetrahydropyranylmethyl substituent makes it a promising candidate for further investigation, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

The chemical structure of N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride consists of a piperidine core linked to a tetrahydropyranylmethyl group, with an amide functional group and a hydrochloride salt form. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The compound's solubility and stability under various conditions also make it suitable for formulation into pharmaceutical products.

In recent years, there has been growing interest in the development of novel compounds that can interact with neurotransmitter systems. Piperidine derivatives, in particular, have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The tetrahydropyranylmethyl moiety in N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for CNS drug delivery.

Recent studies have highlighted the importance of amide-based compounds in medicinal chemistry. The amide group in this molecule can serve as a hinge-binding motif, allowing for precise interactions with biological targets. Additionally, the hydrochloride salt form improves the compound's bioavailability and pharmacokinetic properties, which are essential for therapeutic efficacy. These features make N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride a valuable asset in the search for new pharmacological agents.

The synthesis of N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound. These methods not only enhance the efficiency of synthesis but also allow for the introduction of structural modifications that can fine-tune its biological activity.

Evaluation of N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride in preclinical studies has revealed intriguing pharmacological profiles. Initial assays have demonstrated its potential as an antagonist or agonist at various receptors, including those involved in pain perception and mood regulation. The compound's ability to modulate these pathways suggests its utility in treating conditions such as chronic pain syndromes and mood disorders. Further research is ongoing to fully elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates is often hampered by issues related to drug-likeness, including solubility, metabolic stability, and toxicity. N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride has been engineered with these considerations in mind. Its molecular structure has been optimized to improve pharmacokinetic properties while maintaining biological activity. Computational modeling and high-throughput screening techniques have been utilized to identify promising derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride (CAS No: 1236256-57-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.

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